Cas no 1016746-86-3 (N-(4-Bromo-3-methylphenyl)-2-chloropropanamide)

• Product Name: N-(4-Bromo-3-methylphenyl)-2-chloropropanamide
• CAS No: 1016746-86-3
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• MDL: MFCD09930914
• CID: 5047741
• PubChem ID: 24692569
• Update Time: 2025-10-30

N-(4-Bromo-3-methylphenyl)-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-2-chloropropanamide
• NE37014
• N-(4-Bromo-3-methylphenyl)-2-chloropropanamide

• MDL： MFCD09930914
• Inchi： 1S/C10H11BrClNO/c1-6-5-8(3-4-9(6)11)13-10(14)7(2)12/h3-5,7H,1-2H3,(H,13,14)
• InChI Key： KAUPJPZBGCHAIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NC(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1

Additional information on N-(4-Bromo-3-methylphenyl)-2-chloropropanamide

Comprehensive Overview of N-(4-Bromo-3-methylphenyl)-2-chloropropanamide (CAS No. 1016746-86-3)

N-(4-Bromo-3-methylphenyl)-2-chloropropanamide (CAS No. 1016746-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a brominated aromatic ring and a chloropropanamide moiety, this compound serves as a valuable intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to known pharmacophores.

The compound's CAS number 1016746-86-3 is frequently searched in chemical databases, reflecting its importance in synthetic chemistry. Recent studies have explored its role in developing novel enzyme inhibitors, with particular focus on its structure-activity relationship (SAR) in medicinal chemistry. The presence of both bromo and chloro substituents makes it a versatile building block for cross-coupling reactions, which are fundamental in modern organic synthesis.

From an industrial perspective, N-(4-Bromo-3-methylphenyl)-2-chloropropanamide has shown promise in the development of crop protection agents. Its structural features align with current trends in green chemistry, as researchers seek more sustainable alternatives to traditional agrochemicals. The compound's halogenated nature allows for selective modifications, making it adaptable to various synthetic pathways while maintaining environmental compatibility.

Analytical characterization of CAS 1016746-86-3 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, which are essential for verifying its purity and structure. These methods are particularly relevant given the growing demand for high-purity intermediates in pharmaceutical manufacturing. The compound's crystalline properties have also been studied, providing insights into its solid-state behavior - a critical factor in formulation development.

In the context of drug discovery, the 4-bromo-3-methylphenyl moiety of this compound has attracted interest for its potential in targeting GPCRs (G-protein coupled receptors). This aligns with current pharmaceutical research trends focusing on precision medicine and targeted therapies. The compound's lipophilicity, calculated through QSAR models, suggests favorable membrane permeability, a desirable property for bioactive molecules.

The synthesis of N-(4-Bromo-3-methylphenyl)-2-chloropropanamide typically involves amide bond formation between appropriately substituted aromatic amines and 2-chloropropanoyl chloride. This process has been optimized to achieve high yields while minimizing byproducts, reflecting the pharmaceutical industry's emphasis on atom economy and process efficiency. Recent patents have disclosed improved synthetic routes that enhance the compound's accessibility for research purposes.

From a regulatory standpoint, CAS 1016746-86-3 is subject to standard chemical safety protocols, with particular attention to proper handling of its halogenated components. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage conditions and personal protective equipment, addressing common queries from laboratory personnel about chemical handling best practices.

The future research directions for this compound include exploration of its biocatalytic transformations and potential in metal-organic frameworks (MOFs). These applications align with emerging trends in catalysis and materials science, demonstrating the compound's versatility beyond traditional synthetic applications. Its molecular architecture offers numerous possibilities for structure-based drug design, particularly in addressing challenging biological targets.

In analytical method development, N-(4-Bromo-3-methylphenyl)-2-chloropropanamide serves as an important reference standard for HPLC calibration and method validation. The distinct UV absorption characteristics of its aromatic system make it particularly useful for developing sensitive analytical protocols, addressing the growing need for trace-level detection in quality control laboratories.

The commercial availability of CAS 1016746-86-3 through specialized chemical suppliers has facilitated its adoption in various research programs. Current market analysis indicates steady demand from both academic institutions and pharmaceutical R&D departments, reflecting its importance as a research chemical. Suppliers typically offer the compound in various quantities, from milligram-scale for preliminary studies to kilogram quantities for process development.

Recent scientific literature has highlighted the compound's potential in photophysical applications, particularly in the development of organic electronic materials. The electron-withdrawing nature of its substituents contributes to interesting charge transport properties, making it a candidate for investigation in optoelectronic devices. This expands the compound's relevance beyond traditional chemical applications into cutting-edge materials research.

Quality control protocols for N-(4-Bromo-3-methylphenyl)-2-chloropropanamide emphasize rigorous testing for residual solvents and heavy metal content, addressing stringent regulatory requirements in pharmaceutical applications. These procedures align with current Good Manufacturing Practice (cGMP) standards, ensuring the compound meets the exacting specifications required for API intermediate synthesis.

The compound's stability profile under various conditions has been extensively studied, with particular focus on its hydrolytic stability and thermal degradation characteristics. Such studies are crucial for determining appropriate storage conditions and shelf life, information frequently requested by research chemists and quality assurance professionals.

In conclusion, N-(4-Bromo-3-methylphenyl)-2-chloropropanamide (CAS No. 1016746-86-3) represents a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features continue to inspire innovative research in medicinal chemistry, materials science, and synthetic methodology, ensuring its ongoing relevance in scientific investigation and industrial applications.